Cas no 1805453-52-4 (Methyl 3-cyano-2-ethyl-5-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-ethyl-5-methoxybenzoate
• CAS No: 1805453-52-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010223
• Update Time: 2025-07-21

Methyl 3-cyano-2-ethyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-ethyl-5-methoxybenzoate

• Inchi： 1S/C12H13NO3/c1-4-10-8(7-13)5-9(15-2)6-11(10)12(14)16-3/h5-6H,4H2,1-3H3
• InChI Key： BYSOEOVCSXUTRV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(=C(C(=O)OC)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-ethyl-5-methoxybenzoate

Methyl 3-cyano-2-ethyl-5-methoxybenzoate (CAS No. 1805453-52-4): A Comprehensive Overview

Methyl 3-cyano-2-ethyl-5-methoxybenzoate, identified by its CAS number 1805453-52-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The presence of functional groups such as the cyano and methoxy substituents, along with the ethyl side chain, contributes to its distinct chemical properties and reactivity.

The compound's structure is derived from benzoic acid, with modifications that enhance its utility in synthetic chemistry and biological studies. The cyano group (-CN) introduces a polar region, making the molecule soluble in polar solvents and facilitating interactions with biological targets. Meanwhile, the methoxy group (-OCH₃) acts as an electron-donating moiety, influencing the electronic properties of the aromatic ring. These features make Methyl 3-cyano-2-ethyl-5-methoxybenzoate a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. Methyl 3-cyano-2-ethyl-5-methoxybenzoate has been explored as a precursor in the synthesis of biologically active molecules. Its structural framework allows for modifications that can lead to compounds with potential pharmacological effects. For instance, derivatives of this molecule have been investigated for their anti-inflammatory and antioxidant properties.

One of the most compelling aspects of Methyl 3-cyano-2-ethyl-5-methoxybenzoate is its role in medicinal chemistry. Researchers have leveraged its chemical structure to develop new scaffolds for drug discovery. The cyano group can be further functionalized into amides or carboxylic acids, which are common pharmacophores in many drugs. Additionally, the methoxy group provides a site for further derivatization, allowing chemists to tailor the molecule's properties to specific biological targets.

The compound's stability under various conditions makes it a valuable asset in synthetic chemistry. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring consistency in experimental outcomes. This stability is particularly important in multi-step syntheses where intermediates must remain intact throughout the process.

Recent studies have also highlighted the importance of Methyl 3-cyano-2-ethyl-5-methoxybenzoate in material science. Its aromatic structure and functional groups make it a candidate for use in polymer chemistry and material design. Researchers have explored its incorporation into polymers to enhance thermal stability and mechanical strength. These applications demonstrate the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of Methyl 3-cyano-2-ethyl-5-methoxybenzoate involves a series of well-established organic reactions. The process typically begins with the bromination or chlorination of benzoic acid derivatives followed by nucleophilic substitution with cyanide sources. The introduction of the ethyl and methoxy groups can be achieved through Friedel-Crafts alkylation and methylation reactions, respectively. These steps highlight the compound's accessibility through standard synthetic methodologies.

In conclusion, Methyl 3-cyano-2-ethyl-5-methoxybenzoate (CAS No. 1805453-52-4) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the cyano, ethyl, and methoxy groups, contribute to its versatility as a synthetic intermediate. The growing body of research on this compound underscores its importance in advancing scientific knowledge and developing new technologies.